N-(4-(((4-fluorobenzyl)thio)methyl)thiazol-2-yl)-3,4-dimethoxybenzamide

• IUPAC Name: N-[4-[(4-fluorophenyl)methylsulfanylmethyl]-1,3-thiazol-2-yl]-3,4-dimethoxybenzamide
• InChI: InChI=1S/C20H19FN2O3S2/c1-25-17-8-5-14(9-18(17)26-2)19(24)23-20-22-16(12-28-20)11-27-10-13-3-6-15(21)7-4-13/h3-9,12H,10-11H2,1-2H3,(H,22,23,24)
• InChI Key: SLSIDKFWIGCKHK-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)NC2=NC(=CS2)CSCC3=CC=C(C=C3)F)OC
• Molecular Formula: C20H19FN2O3S2
• Molecular Weight: 418.5 g/mol

Description

N-(4-(((4-fluorobenzyl)thio)methyl)thiazol-2-yl)-3,4-dimethoxybenzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

Antiproliferative and Antimicrobial Properties

• Research on Schiff bases derived from 1,3,4-thiadiazole compounds, which share a pharmacological scaffold with the compound of interest, has shown that these derivatives possess significant DNA protective ability against oxidative damage and strong antimicrobial activity against certain bacterial strains. The study highlights the potential of these compounds for utilization with chemotherapy drugs to establish more efficient therapy strategies with minimum cytotoxicity against cancer cells (Gür et al., 2020).

Novel Protecting Groups in Organic Synthesis

• The use of a 3,4-dimethoxybenzyl moiety, related to the functional groups in the compound of interest, as a new N-protecting group for 1,2-thiazetidine 1,1-dioxides has been reported. This research contributes to the development of novel synthetic routes in organic chemistry, highlighting the versatility of such moieties in facilitating complex chemical transformations (Grunder-Klotz & Ehrhardt, 1991).

Imaging and Diagnostic Applications

• Thiazole derivatives have been studied for their potential in imaging applications, such as positron emission tomography (PET) imaging of metabotropic glutamate receptor subtype 1 in the brain. These studies demonstrate the relevance of thiazole-based compounds in developing diagnostic tools for neurological conditions (Fujinaga et al., 2012).

Fluorescent Materials for Optoelectronic Applications

• Research on thiazolothiazole fluorophores exhibiting strong fluorescence and reversible electrochromism demonstrates the application of thiazole derivatives in creating materials for optoelectronic devices. These materials offer potential for multifunctional applications, including electron transfer sensing and photochemical applications (Woodward et al., 2017).